(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No.:
Cat. No.: VC14952893
Molecular Formula: C17H10FN3O2S
Molecular Weight: 339.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H10FN3O2S |
|---|---|
| Molecular Weight | 339.3 g/mol |
| IUPAC Name | (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(furan-2-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
| Standard InChI | InChI=1S/C17H10FN3O2S/c18-12-6-3-11(4-7-12)5-8-15-19-17-21(20-15)16(22)14(24-17)10-13-2-1-9-23-13/h1-10H/b8-5+,14-10- |
| Standard InChI Key | SJMSMWLBLNWUBZ-OMPPTPSCSA-N |
| Isomeric SMILES | C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2 |
| Canonical SMILES | C1=COC(=C1)C=C2C(=O)N3C(=NC(=N3)C=CC4=CC=C(C=C4)F)S2 |
Introduction
Chemical Identity and Structural Features
Molecular Characterization
The compound belongs to the thiazolo[3,2-b][1,2,] triazole class, featuring a bicyclic system fused with a triazole ring. Its IUPAC name reflects the stereochemical configuration (5Z) and (E) designations, which are critical for its biological activity. Key molecular properties include:
| Property | Value |
|---|---|
| Molecular Formula | C₁₇H₁₀FN₃O₂S |
| Molecular Weight | 339.3 g/mol |
| CAS Number | Not assigned |
| PubChem CID | 6529129 |
| SMILES | C1=COC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)/C=C/C4=CC=C(C=C4)F)S2 |
The presence of a 4-fluorophenyl group enhances lipophilicity and membrane permeability, while the furan-2-ylmethylidene moiety contributes to π-π stacking interactions with biological targets.
Stereochemical Considerations
The (5Z) configuration indicates that the furan-2-ylmethylidene group and the thiazole ring are on the same side of the double bond, while the (E) designation for the 4-fluorophenyl ethenyl group ensures trans spatial arrangement. These stereochemical features are crucial for maintaining the compound’s planar geometry, enabling optimal binding to hydrophobic pockets in proteins .
Synthetic Methodologies
Multi-Step Synthesis
The synthesis of thiazolo-triazole derivatives typically involves cyclocondensation reactions. For this compound, a plausible route includes:
-
Formation of the Thiazole Core: Reaction of 2-aminothiazole with a β-keto ester under acidic conditions.
-
Triazole Ring Fusion: Oxidative cyclization using copper(I) iodide to form the triazole moiety.
-
Introduction of Substituents:
Optimization Challenges
Key challenges include controlling stereoselectivity during the Knoevenagel step and minimizing side reactions during cyclization. Studies report yields of 45–60% for final steps, with purification achieved via column chromatography using ethyl acetate/hexane gradients .
Mechanism of Action and Biological Activity
Tubulin Polymerization Inhibition
Structural analogs of this compound, such as pyrazoline derivatives, exhibit potent inhibition of tubulin polymerization (e.g., IC₅₀ = 0.05–0.09 μM) . The fluorophenyl and furyl groups likely bind to the colchicine site on β-tubulin, disrupting microtubule assembly and inducing mitotic arrest . Hydrogen bonding between the triazole nitrogen and tubulin’s Thr179 residue further stabilizes this interaction.
Anticancer Efficacy
In vitro studies on leukemia SR cells demonstrate cytotoxicity with IC₅₀ values comparable to colchicine (0.05–0.09 μM) . The compound selectively targets cancer cells by exploiting elevated tubulin expression in rapidly dividing cells, sparing normal fibroblasts . Apoptosis is induced via caspase-3 activation and mitochondrial membrane depolarization .
Comparative Analysis with Structural Analogs
| Compound | Key Modifications | IC₅₀ (μM) | Target |
|---|---|---|---|
| This Compound | 4-Fluorophenyl, furyl | 0.05 | Tubulin |
| (5E)-5-{[5-(2,4-Dichlorophenyl)-2-furyl]methylene}-2-(4-methylphenyl) analog | Dichlorophenyl, methylphenyl | 0.12 | Tubulin |
| Pyrazoline 7c | Trimethoxyphenyl | 0.09 | Colchicine site |
The fluorophenyl group enhances binding affinity compared to dichlorophenyl analogs, while furyl substituents improve solubility .
Computational and Docking Studies
Molecular docking (PDB: 1SA0) reveals that the compound occupies a hydrophobic cavity near β-tubulin’s T7 loop. Key interactions include:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume